Cas no 1864003-24-6 (rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis)

Technical Introduction: rac-(3R,4S)-3,4-Difluoropyrrolidine is a chiral, cis-substituted pyrrolidine derivative featuring fluorine atoms at the 3- and 4-positions of the heterocyclic ring. This compound is of interest in medicinal chemistry and drug development due to its potential as a building block for bioactive molecules, leveraging the stereoelectronic effects of fluorine to modulate pharmacokinetic properties. The trifluoroacetic acid salt form enhances solubility and stability, facilitating handling and storage. The cis-configuration of the fluorine substituents offers distinct spatial and electronic characteristics, making it valuable for structure-activity relationship studies. Its rigid pyrrolidine scaffold and fluorination pattern contribute to its utility in designing enzyme inhibitors or receptor ligands.

rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis structure

1864003-24-6 structure

Product Name:rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis

CAS No:1864003-24-6

MF:C₆H₈F₅NO₂

MW:221.125239372253

MDL:MFCD29034891

CID:4624906

PubChem ID:121552512

Update Time:2025-10-29

rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

- 3,4-difluoropyrrolidine, trifluoroacetic acid, cis
- AT14980
- CIS-3,4-DIFLUOROPYRROLIDINE TFA
- (3R,4S)-3,4-Difluoropyrrolidine; trifluoroacetic acid
- (3S,4R)-3,4-difluoropyrrolidine;2,2,2-trifluoroacetic acid
- rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis
- MDL： MFCD29034891
- Inchi： 1S/C4H7F2N.C2HF3O2/c5-3-1-7-2-4(3)6;3-2(4,5)1(6)7/h3-4,7H,1-2H2;(H,6,7)/t3-,4+;
- InChI Key： WIQGNMFTBPHCOH-HKTIBRIUSA-N
- SMILES： F[C@H]1CNC[C@H]1F.FC(C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 142
Topological Polar Surface Area: 49.3

rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-243883-0.05g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	0.05g	$20.0	2024-06-19
Enamine	EN300-243883-0.1g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	0.1g	$29.0	2024-06-19
Enamine	EN300-243883-0.25g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	0.25g	$42.0	2024-06-19
Enamine	EN300-243883-0.5g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	0.5g	$66.0	2024-06-19
Enamine	EN300-243883-1.0g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	1.0g	$85.0	2024-06-19
Enamine	EN300-243883-2.5g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	2.5g	$188.0	2024-06-19
Enamine	EN300-243883-5.0g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	5.0g	$359.0	2024-06-19
Enamine	EN300-243883-10.0g	rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid	1864003-24-6	95%	10.0g	$699.0	2024-06-19
AstaTech	AT14980-0.25/G	CIS-3,4-DIFLUOROPYRROLIDINE TFA	1864003-24-6	95%	0.25g	$150	2023-09-19
AstaTech	AT14980-1/G	CIS-3,4-DIFLUOROPYRROLIDINE TFA	1864003-24-6	95%	1g	$375	2023-09-19